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Compound of Interest

Compound Name: 4-(Dimethylamino)butanal

Cat. No.: B018867

Technical Guide: Physicochemical Properties of
4-(Dimethylamino)butanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
(Dimethylamino)butanal, a versatile intermediate compound in organic synthesis and
pharmaceutical development. This document details its boiling point and solubility
characteristics, supported by established experimental methodologies.

Core Physical Properties

4-(Dimethylamino)butanal, also known as 4-Dimethylamino-butyraldehyde, is a light yellow
liquid with the chemical formula CeH13NO.[1][2] It is a valuable building block in the synthesis of
various bioactive molecules, including pharmaceuticals and agrochemicals.[1] Its reactivity is
enhanced by the presence of the dimethylamino group.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of 4-(Dimethylamino)butanal.
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Property Value Notes
Boiling Point 153.3+23.0°C At 760 mmHg[3]
Solubility Soluble in polar solvents [1][4]

Experimental Protocols

Precise determination of physical properties is critical for the successful application of 4-
(Dimethylamino)butanal in research and development. Below are detailed experimental
protocols for ascertaining its boiling point and solubility.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[5]

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (or fusion tube)

o Capillary tube (sealed at one end)

» Heat-stable rubber band or thread

e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source

Procedure:

« Fill the Thiele tube with heating oil to a level just above the top of the side arm.[6]

e Add a small amount (approximately 0.5 mL) of 4-(Dimethylamino)butanal to the small test
tube.[6]
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e Place the capillary tube, with the sealed end pointing upwards, into the test tube containing
the sample.[7]

» Attach the test tube to the thermometer using a rubber band or thread, ensuring the bottom
of the test tube is level with the thermometer bulb.[7]

e Suspend the thermometer and test tube assembly in the Thiele tube, making sure the
sample is immersed in the heating oil.[5][7] The rubber band should remain above the oil
level.[6]

o Gently heat the side arm of the Thiele tube with a small flame.[6][7] Convection currents will
ensure uniform heating of the oil.[6][7]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[7] Continue heating until a rapid and continuous stream of bubbles is observed.[5]

e Remove the heat source and allow the apparatus to cool.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[6][7] Record this temperature.

Determination of Solubility

This protocol outlines a qualitative method for determining the solubility of an organic
compound in various solvents.

Apparatus:

o Small test tubes

e Stirring rod

e Measuring cylinder or graduated pipette
Solvents:

o Water
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5% aqueous Sodium Hydroxide (NaOH) solution

5% aqueous Sodium Bicarbonate (NaHCOs) solution

5% aqueous Hydrochloric Acid (HCI) solution

Organic solvents (e.g., ethanol, methanol, chloroform, ethyl acetate)

Procedure:

Place approximately 0.1 g of the solid compound (or 0.2 mL if liquid) into a small test tube.[8]

o Add 3 mL of the solvent (starting with water) in portions, shaking vigorously after each
addition.[8]

o Observe if the compound dissolves completely. If it dissolves in water, its acidity or basicity
can be checked with litmus paper.[9]

« |If the compound is insoluble in water, proceed to test its solubility in 5% NaOH, 5% NaHCOs,
and 5% HCI solutions sequentially. Solubility in acidic or basic solutions can indicate the
presence of basic (e.g., amine) or acidic functional groups, respectively.[9]

» To determine solubility in organic solvents, repeat steps 1 and 2 with solvents such as
ethanol, methanol, chloroform, and ethyl acetate.

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 4-(Dimethylamino)butanal.
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Workflow for Determining Physical Properties of 4-(Dimethylamino)butanal
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Caption: Experimental workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]

. pharmaffiliates.com [pharmaffiliates.com]

. 4-Dimethylamino-butyraldehyde | CAS#:104459-70-3 | Chemsrc [chemsrc.com]
. chemimpex.com [chemimpex.com]

. chem.libretexts.org [chem.libretexts.org]

. uomus.edu.iq [uomus.edu.iq]

. vVijaynazare.weebly.com [vijaynazare.weebly.com]

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

°
(o] (0] ~ (o)) ()] EEN w N =

. scribd.com [scribd.com]

 To cite this document: BenchChem. [Physical properties of 4-(Dimethylamino)butanal (boiling
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018867#physical-properties-of-4-dimethylamino-
butanal-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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